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Compound of Interest

Compound Name: Cy55 alkyne

Cat. No.: B13708825

Get Quote

The Physicochemical Core: Properties & Identity
Cy5.5-Alkyne (often abbreviated in vendor catalogs as Cy55-Alkyne) is a far-red/near-infrared

(NIR) fluorescent probe engineered for bioorthogonal chemistry. Unlike standard

immunolabeling reagents that rely on bulky antibodies (~150 kDa), Cy5.5-Alkyne is a small

molecule (~950 Da) that utilizes a terminal alkyne handle to covalently bond with azide-tagged

targets via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Why Cy5.5? The NIR Advantage
The core fluorophore, Cyanine 5.5, is selected for deep-tissue imaging and low-background

applications. Biological tissues exhibit high autofluorescence in the green (FITC/GFP) and

yellow (PE/RFP) channels due to flavins and NADPH. The emission of Cy5.5 (~700 nm) falls

within the "optical window" where tissue transparency is higher and endogenous fluorescence

is minimal.
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Property Value biological Significance

Excitation Max 675–684 nm

Compatible with 633 nm

(HeNe) or 647 nm (Kr-Ar)

lasers.

Emission Max 694–710 nm

Far-red emission reduces

spectral overlap with common

green/red dyes.

Extinction Coefficient ~190,000–250,000
High molar absorptivity yields

bright signals even at low

abundance.

Molecular Weight ~950–1250 Da

Small size ensures rapid

diffusion into permeabilized

cells.

Solubility
DMSO, DMF, Water (if

sulfonated)

Sulfonated variants (Sulfo-Cy5.

[1][2]5) are preferred for

aqueous buffers.

The Mechanistic Engine: CuAAC Reaction Cycle[3]
[4][5][6]
The "mechanism of action" for Cy5.5-Alkyne is chemical rather than pharmacological. It relies

on the Cu(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a reaction developed by

Sharpless and Meldal.

The Reaction Logic
In this system, the Cy5.5-Alkyne reagent acts as the "Click" partner to a biomolecule that has

been metabolically or enzymatically tagged with an Azide group (

).[3]

Inertness: Both the terminal alkyne on the dye and the azide on the target are bioorthogonal

—they do not react with native amines, carboxyls, or thiols present in proteins and DNA.
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Catalysis: The reaction is thermodynamically favorable but kinetically slow at room

temperature. Copper (I) lowers the activation energy barrier by forming a

-complex with the alkyne.

Ligation: The azide attacks the Cu-alkyne complex, forming a 1,2,3-triazole linkage. This

bond is extremely stable, resistant to hydrolysis, and chemically inert.

Critical Distinction: Alkyne vs. Azide Dyes[6]
Cy5.5-Azide: Used to label Alkyne-tagged targets (e.g., EdU in DNA synthesis).

Cy5.5-Alkyne (This Topic): Used to label Azide-tagged targets (e.g., Azidohomoalanine in

nascent proteins or ManNAz in glycans). Selecting the correct polarity is critical.
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Caption: The CuAAC catalytic cycle. Ascorbate reduces Cu(II) to the active Cu(I) state, which is

stabilized by ligands (THPTA) to catalyze the fusion of the Cy5.5-Alkyne and the Azide-Target.

Experimental Workflow: Metabolic Glycan Labeling
This protocol validates the utility of Cy5.5-Alkyne by labeling cell surface sialic acids using N-

azidoacetylmannosamine (ManNAz).
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Phase 1: Metabolic Incorporation
Step 1: Seed HeLa or CHO cells on coverslips.

Step 2: Treat cells with

tetraacetylated ManNAz for 24–48 hours.

Mechanism:[4][3][5] The cell machinery metabolizes ManNAz into Azido-Sialic Acid and

presents it on cell surface glycoproteins.

Control: Treat a separate set of cells with solvent (DMSO) only (Negative Control).

Phase 2: Fixation & Permeabilization[6]
Step 3: Wash cells 2x with PBS.[6]

Step 4: Fix with 4% Paraformaldehyde (PFA) for 15 min at RT.

Step 5: (Optional for surface targets, required for intracellular) Permeabilize with 0.25%

Triton X-100 for 10 min.

Phase 3: The Click Reaction Cocktail
Critical: Prepare this solution fresh. The order of addition prevents copper precipitation and

oxidation.
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Reagent Stock Conc. Final Conc. Order Function

PBS 1X - 1 Buffer

CuSO4 100 mM 1 mM 2 Copper Source

THPTA (Ligand) 500 mM 5 mM 3

Protects

biomolecules

from oxidation;

maintains Cu(I).

Cy5.5-Alkyne 1-5 mM 1-10 4
Fluorescent

Probe.

Sodium

Ascorbate
500 mM 100 mM 5

Initiator. Reduces

Cu(II) to Cu(I).

Add last.

Step 6: Add the reaction cocktail to cells immediately after adding Ascorbate.

Step 7: Incubate for 30–60 minutes at Room Temperature in the dark.

Step 8: Wash 3x with PBS containing 1 mM EDTA (removes excess copper).

Phase 4: Imaging[3]
Step 9: Stain nuclei with DAPI. Mount slides.[6]

Step 10: Image using Cy5/Far-Red filter set (Ex 640 / Em 690).

Workflow Diagram
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Caption: Step-by-step workflow for labeling Azide-tagged glycoproteins with Cy5.5-Alkyne.

Troubleshooting & Optimization
The primary failure mode in CuAAC is the oxidation of Cu(I) back to inactive Cu(II) or copper-

induced cytotoxicity/protein degradation.

Issue Probable Cause Corrective Action

No Signal Inactive Catalyst

Ensure Sodium Ascorbate is

fresh (white solid, not yellow).

Add Ascorbate last.

High Background Non-specific binding

Wash with 1 mM EDTA or 1%

BSA after the reaction. Lower

dye concentration.

Cell Detachment Copper Toxicity

Use THPTA or BTTAA ligands

(ratio 5:1 Ligand:Cu). Reduce

reaction time.

Precipitation Incorrect Mixing

Premix CuSO4 and Ligand

(THPTA) before adding to the

buffer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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